Cas no 1251704-07-0 (N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)
N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
- CHEMBL4554899
- N-benzyl-N-(4-isopropylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
- F3406-7368
- N-benzyl-N-(4-propan-2-ylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
- AKOS021755094
- N-benzyl-N-(4-isopropylphenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
- 1251704-07-0
- N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
- VU0624407-1
-
- Inchi: 1S/C22H22N4O2S/c1-17(2)19-10-12-20(13-11-19)26(15-18-7-4-3-5-8-18)29(27,28)21-9-6-14-25-16-23-24-22(21)25/h3-14,16-17H,15H2,1-2H3
- InChI Key: HIJZZHHTJDZVNF-UHFFFAOYSA-N
- SMILES: S(C1=CC=CN2C=NN=C21)(N(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 406.14634713g/mol
- Monoisotopic Mass: 406.14634713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 76Ų
N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-7368-2μmol |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-5μmol |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-10μmol |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-20μmol |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-1mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-2mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-3mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-4mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-5mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7368-10mg |
N-benzyl-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
1251704-07-0 | 10mg |
$79.0 | 2023-09-10 |
N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
Introduction to N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide (CAS No. 1251704-07-0)
N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1251704-07-0, belongs to a class of heterocyclic sulfonamides that exhibit a wide range of biological activities. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
The molecular structure of N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide consists of a benzyl group, a propan-2-yl substituent, and a sulfonamide moiety attached to a triazolopyridine core. This arrangement contributes to its complex reactivity and potential interactions with biological targets. The sulfonamide group is particularly noteworthy as it is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways. For instance, sulfonamides have been extensively studied for their antimicrobial properties, as well as their role in treating inflammatory and autoimmune diseases. The specific configuration of N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide suggests that it may possess similar therapeutic benefits.
One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in disease processes. The triazolopyridine core is particularly interesting because it can serve as a scaffold for designing molecules that selectively target specific biological pathways. Recent studies have demonstrated that triazolopyridines can exhibit potent activity against various diseases, including cancer and neurodegenerative disorders. The addition of the sulfonamide group further enhances its potential by improving its pharmacokinetic properties.
The synthesis of N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazolopyridine ring followed by the introduction of the sulfonamide group. The benzyl and propan-2-yl substituents are then incorporated through subsequent chemical transformations. Each step must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.
From a computational chemistry perspective, the molecular dynamics and binding affinity of N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide can be predicted using advanced modeling techniques. These predictions help researchers understand how the compound interacts with biological targets at the atomic level. Such insights are invaluable for designing modified versions of the molecule that may enhance its therapeutic efficacy or reduce side effects.
Preclinical studies have begun to explore the pharmacological properties of N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide in various disease models. Initial results suggest that it may exhibit anti-inflammatory and anticancer activities. These findings are particularly exciting because they highlight the compound's potential as a lead molecule for developing new drugs. Further research is needed to confirm these effects and to identify any possible toxicities or adverse reactions.
The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide serves as an excellent example of how structural modifications can lead to new therapeutic opportunities. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery of new drugs that address unmet medical needs.
In conclusion, N-benzyl-N-4-(propan-2-y l)phen yl -1 , 2 , 4 tri azo lo [ 4 , 3 -a ] py rid ine -8 -s ulfon am ide ( CAS No . 12 5170 4 -0 7 -0 ) is a promis ing compoun d with a unique structur e and function al pro perties . Its poten tial bi ological act ivitie s make it an attr active cand idate for furthe r stu dies in pharma ceutical che mistry . With con tinued re search an d deve lopme nt , this com pound has th e po tential to con tribute sign ific ant ly to th e treat ment o f var ious dise ases .
1251704-07-0 (N-benzyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)